Cas no 2229274-19-3 (methyl({2-methyl-1-2-(pyrrolidin-1-yl)phenylpropan-2-yl})amine)

• Product Name: methyl({2-methyl-1-2-(pyrrolidin-1-yl)phenylpropan-2-yl})amine
• CAS No: 2229274-19-3
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 6235489
• PubChem ID: 165971165
• Update Time: 2025-05-21

methyl({2-methyl-1-2-(pyrrolidin-1-yl)phenylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-methyl-1-2-(pyrrolidin-1-yl)phenylpropan-2-yl})amine
• EN300-1758587
• 2229274-19-3
• methyl({2-methyl-1-[2-(pyrrolidin-1-yl)phenyl]propan-2-yl})amine

• Inchi： 1S/C15H24N2/c1-15(2,16-3)12-13-8-4-5-9-14(13)17-10-6-7-11-17/h4-5,8-9,16H,6-7,10-12H2,1-3H3
• InChI Key： DGHZPGHCXWEBBJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2CC(C)(C)NC)CCCC1

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų

Additional information on methyl({2-methyl-1-2-(pyrrolidin-1-yl)phenylpropan-2-yl})amine

Comprehensive Overview of Methyl({2-methyl-1-[2-(pyrrolidin-1-yl)phenyl]propan-2-yl})amine (CAS No. 2229274-19-3)

Methyl({2-methyl-1-[2-(pyrrolidin-1-yl)phenyl]propan-2-yl})amine (CAS No. 2229274-19-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine and methylamine functional groups, exhibits potential applications in drug discovery and development. Its molecular structure, which includes a 2-methylpropan-2-yl moiety linked to a pyrrolidin-1-ylphenyl group, makes it a subject of interest for researchers exploring novel therapeutic agents.

The growing demand for innovative pharmaceutical intermediates has placed compounds like Methyl({2-methyl-1-[2-(pyrrolidin-1-yl)phenyl]propan-2-yl})amine at the forefront of scientific inquiry. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such molecules. Researchers are increasingly leveraging machine learning algorithms to predict the biological activity and pharmacokinetic properties of this compound, making it a hot topic in bioinformatics and cheminformatics.

One of the key reasons for the interest in CAS No. 2229274-19-3 is its potential role in targeting central nervous system (CNS) disorders. The pyrrolidine ring, a common feature in many CNS-active drugs, suggests that this compound could be explored for applications in neurodegenerative diseases or psychiatric conditions. Additionally, its methylamine component may contribute to enhanced bioavailability, a critical factor in drug design.

From a synthetic chemistry perspective, Methyl({2-methyl-1-[2-(pyrrolidin-1-yl)phenyl]propan-2-yl})amine presents intriguing challenges and opportunities. The compound's structure allows for various derivatization strategies, enabling the creation of analogs with tailored properties. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, where small modifications can lead to significant changes in biological activity.

In the context of green chemistry, researchers are also investigating sustainable synthesis routes for this compound. The pharmaceutical industry's shift toward environmentally friendly processes has spurred interest in catalytic methods and solvent-free reactions for producing CAS No. 2229274-19-3 and its derivatives. Such approaches align with global initiatives to reduce the environmental impact of chemical manufacturing.

The compound's potential extends beyond therapeutics. In material science, its aromatic and aliphatic components could be exploited for designing novel functional materials. For instance, the pyrrolidin-1-ylphenyl group might contribute to the development of organic semiconductors or photocatalysts, areas that are currently experiencing rapid growth due to advancements in renewable energy technologies.

Analytical characterization of Methyl({2-methyl-1-[2-(pyrrolidin-1-yl)phenyl]propan-2-yl})amine typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming the compound's purity and structure, which are critical for its intended applications. The availability of high-quality analytical data is also vital for regulatory compliance in pharmaceutical development.

As the scientific community continues to explore the potential of CAS No. 2229274-19-3, collaborations between academia and industry are likely to increase. The compound's versatility makes it a promising candidate for public-private partnerships aimed at accelerating drug discovery and development. Furthermore, its inclusion in compound libraries for high-throughput screening could uncover unexpected biological activities, opening new avenues for research.

In summary, Methyl({2-methyl-1-[2-(pyrrolidin-1-yl)phenyl]propan-2-yl})amine represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and potential applications make it a compound worth watching in the coming years. As research progresses, we can expect to see more insights into its properties and uses, further solidifying its place in the scientific landscape.